Cas no 31181-80-3 ((5-Fluoropyridin-2-yl)methanol hydrochloride)

• Product Name: (5-Fluoropyridin-2-yl)methanol hydrochloride
• CAS No: 31181-80-3
• MF: C₆H₇ClFNO
• MW: 163.577284097672
• MDL: MFCD22493455
• CID: 1038863
• PubChem ID: 70701088
• Update Time: 2025-06-05

(5-Fluoropyridin-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Fluoropyridin-2-yl)methanol hydrochloride
• DTXSID80743867
• (5-Fluoropyridin-2-yl)methanolhydrochloride
• (5-fluoropyridin-2-yl)methanol;hydrochloride
• SB85127
• 31181-80-3
• (5-Fluoropyridin-2-yl)methanol--hydrogen chloride (1/1)
• (5-fluoropyridin-2-yl)Methanol HCl

• MDL： MFCD22493455
• Inchi： 1S/C6H6FNO.ClH/c7-5-1-2-6(4-9)8-3-5;/h1-3,9H,4H2;1H
• InChI Key： IYKNCNLUXFXAHE-UHFFFAOYSA-N
• SMILES： Cl.FC1=CN=C(C=C1)CO

Computed Properties

• Exact Mass: 163.0200197g/mol
• Monoisotopic Mass: 163.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (5-Fluoropyridin-2-yl)methanol hydrochloride

(5-Fluoropyridin-2-yl)methanol Hydrochloride: A Comprehensive Overview

The compound with CAS No 31181-80-3, commonly referred to as (5-fluoropyridin-2-yl)methanol hydrochloride, is a significant entity in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyridine ring substituted with a fluorine atom at the 5-position and a hydroxymethyl group at the 2-position, further complexed with a hydrochloride ion. This structure endows the compound with distinct chemical and physical characteristics that make it a valuable subject of study.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (5-fluoropyridin-2-yl)methanol hydrochloride. Researchers have employed various strategies, including nucleophilic aromatic substitution and catalytic hydrogenation, to optimize the production process. These methods not only enhance yield but also ensure the purity of the final product, which is crucial for its application in sensitive chemical reactions and biological assays.

The structural integrity of (5-fluoropyridin-2-yl)methanol hydrochloride plays a pivotal role in its reactivity. The presence of the fluorine atom introduces electron-withdrawing effects, which influence the electronic properties of the pyridine ring. This modulation of electronic characteristics enhances the compound's ability to participate in diverse chemical transformations, such as nucleophilic additions and cross-coupling reactions. Moreover, the hydroxymethyl group serves as a versatile functional group, enabling further derivatization and functionalization.

One of the most promising applications of this compound lies in its potential role in drug discovery. The pyridine scaffold is well-documented for its pharmacological relevance, and the introduction of fluorine further enhances its bioactivity profiles. Recent studies have explored the use of (5-fluoropyridin-2-yl)methanol hydrochloride as a lead compound in designing novel therapeutic agents targeting various disease states. For instance, researchers have investigated its ability to modulate enzyme activity and interact with cellular receptors, paving the way for innovative treatment strategies.

In addition to its pharmacological applications, (5-fluoropyridin-2-yl)methanol hydrochloride has found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Scientists have explored its potential as a building block for constructing advanced materials with tailored electronic characteristics, such as organic semiconductors and light-emitting polymers.

The environmental impact of (5-fluoropyridin-2-yl)methanol hydrochloride has also been a topic of recent research interest. Studies have focused on understanding its biodegradation pathways and assessing its ecotoxicological profile. These investigations are essential for ensuring sustainable practices in chemical manufacturing and minimizing adverse effects on ecosystems.

In conclusion, (5-fluoropyridin-2-yl)methanol hydrochloride represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for advancing chemical science. As research continues to uncover new facets of this compound's properties and potential uses, it is anticipated that (5-fluoropyridin-2-yl)methanol hydrochloride will play an increasingly significant role in both academic and industrial settings.